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Solubility Profile of 1-Azakenpaullone

The following table summarizes the key solubility data and physical properties of 1-Azakenpaullone:

Property Value / Description Notes / Source

Aqueous Solubility Insoluble or slightly soluble [1] [2] Major challenge for experiments.

DMSO Solubility 66 mg/mL (201.12 mM) [1] Primary solvent for stock solutions.

Ethanol Solubility Insoluble [1] Not a viable solvent.

Molecular Weight 328.16 g/mol [1] [2] -

Appearance Yellow solid [2] -

Experimental Protocols and Formulations

Here are the detailed methodologies for preparing working solutions of 1-Azakenpaullone for your research.

In Vitro: Preparing a Stock Solution in DMSO
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This is the standard method for creating a concentrated stock solution for cell-based assays [1].

Calculation: Determine the mass of 1-Azakenpaullone needed to achieve a 66 mg/mL solution in
anhydrous DMSO. For example, to make 1 mL of stock solution, you would weigh 66 mg of the

compound.
Dissolution: Transfer the weighed compound to a suitable vial. Add the calculated volume of pure,

anhydrous DMSO to achieve the final concentration.
Mixing: Vortex or sonicate the mixture briefly to ensure complete dissolution and to obtain a clear

solution.
Aliquoting and Storage: Aliquot the stock solution into smaller, single-use vials to avoid repeated

freeze-thaw cycles. Store at -20°C or -80°C for long-term stability.
Working Dilution: For cell culture experiments, dilute this stock solution directly into your aqueous

cell culture medium. The final DMSO concentration should typically be kept below 0.1-0.5% to
maintain cell viability. Note that adding the compound directly to aqueous buffers without DMSO will

likely cause precipitation.

In Vivo: Preparing a Clear Solution for Animal Studies

A specific formulation has been validated for animal administration to ensure the compound remains in

solution [1].

Final Concentration: 3.30 mg/mL (10.06 mM)
Formulation:

5% DMSO
40% PEG 300

5% Tween 80
50% ddH₂O (double-distilled water)

Preparation Steps [1]:

Create a clarified DMSO stock: First, dissolve 1-Azakenpaullone in a small volume of DMSO to a
concentration of 66 mg/mL.

Add PEG 300: Take 50 µL of the DMSO stock and add it to 400 µL of PEG 300. Mix thoroughly until
the solution is clear.

Add Tween 80: To the mixture from step 2, add 50 µL of Tween 80. Mix evenly until clear.
Add aqueous phase: Finally, add 500 µL of ddH₂O to adjust the total volume to 1 mL. Mix thoroughly.

Critical Note: The mixed solution should be used immediately for the best results in your in vivo
studies.
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Troubleshooting Guide & FAQs

The following diagram outlines a logical workflow for addressing common solubility-related problems in

your experiments.

Experiment Issue: 
 Suspicion of Precipitation

Confirm if you started with 
 a clear DMSO stock solution

Check the final DMSO concentration 
 in your aqueous buffer/culture medium

 Yes

Vortex or sonicate 
 DMSO stock

 No/Uncertain

For in vivo studies: 
 Was the validated formulation used 

 and was it used immediately?

 ≤0.5%

Ensure final DMSO 
 concentration is ≤0.5%

 >0.5%

Consider using a homogenous 
 suspension formulation instead

 Yes, but issue persists

Prepare fresh dosing solution 
 following the protocol exactly

 No

Contact Technical Support 
 with your exact protocol

 If suspension is not suitable

e.g., 5 mg/mL in 1% CMC-Na

Click to download full resolution via product page
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Frequently Asked Questions

Q1: My compound is precipitating when I add the DMSO stock to my cell culture medium. What

should I do? This is the most common issue. First, ensure your DMSO stock is clear. Then, verify that you

are performing a serial dilution. Add the DMSO stock directly to the medium while vortexing or pipetting to

mix rapidly. Finally, confirm that the final DMSO concentration does not exceed 0.5%. If problems persist,

consider making a fresh, more dilute stock solution in DMSO.

Q2: Is there an alternative solvent to DMSO for in vitro work? The available data indicates that 1-

Azakenpaullone is insoluble in water and ethanol [1]. DMSO is the only solvent identified in the literature

for creating concentrated stock solutions for research.

Q3: What should I do if the clear solution formulation for in vivo studies doesn't work? If you continue

to face issues with precipitation in your animal dosing solution, you can use a homogeneous suspension as

an alternative. One validated method is to prepare a suspension at 5 mg/mL in a 1% carboxymethyl cellulose

sodium salt (CMC-Na) solution [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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